molecular formula C₄¹³C₄H₁₄O₆ B1153689 Diethyl L-(+)-Tartrate-13C4

Diethyl L-(+)-Tartrate-13C4

Cat. No.: B1153689
M. Wt: 210.16
InChI Key:
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Description

Diethyl L-(+)-Tartrate-13C4, also known as this compound, is a useful research compound. Its molecular formula is C₄¹³C₄H₁₄O₆ and its molecular weight is 210.16. The purity is usually 95%.
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Properties

Molecular Formula

C₄¹³C₄H₁₄O₆

Molecular Weight

210.16

Synonyms

(2R,3R)-2,3-dihydroxy-butanedioic Acid 1,4-Diethyl Ester-13C4;  (2R,3R)-2,3-dihydroxy-butanedioic Acid Diethyl Ester-13C4;  2,3-Dihydroxy-[R-(R*,R*)]-butanedioic Acid Diethyl Ester-13C4;  Diethyl Ester Tartaric Acid-13C4;  (+)-(R,R)-Diethyl Tartrate-13C

Origin of Product

United States

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